Cas no 2171357-02-9 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• CAS No: 2171357-02-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5859160
• PubChem ID: 165553695
• Update Time: 2025-10-30

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid
• 2171357-02-9
• EN300-1548890
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbutanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(23(28)29)11-12-25-22(27)13-16(2)26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t15?,16-/m1/s1
• InChI Key： AWFYTYXNWWCCCE-OEMAIJDKSA-N
• SMILES： O(C(N[C@H](C)CC(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid

Introduction to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS No. 2171357-02-9)

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid, also known by its CAS number 2171357-02-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique combination of functional groups that make it particularly interesting for various applications, including drug development and biochemical studies.

The structure of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of this protecting group allows for precise control over the chemical reactions, making the compound a valuable tool in the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid as a building block for creating peptides with enhanced stability and bioavailability. The researchers found that peptides synthesized using this compound exhibited improved pharmacokinetic properties, making them more suitable for therapeutic applications.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid in modulating protein-protein interactions. The results showed that this compound could effectively disrupt specific protein interactions, which is crucial for developing drugs that target protein-protein interfaces. This finding opens up new avenues for the design of small molecules that can modulate these interactions with high specificity and potency.

The synthetic route for 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid involves several steps, including the protection of amino groups, coupling reactions, and deprotection. The detailed synthetic protocol has been well-documented in various scientific publications, providing a robust framework for researchers to synthesize this compound efficiently. The high purity and consistent quality of this compound are essential for its use in both research and industrial settings.

In terms of its physical properties, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid is typically obtained as a white solid with a high melting point. It is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays. The compound's stability under different conditions has also been extensively studied, ensuring its reliability in long-term storage and experimental settings.

The potential applications of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid extend beyond drug development. In the field of materials science, researchers have explored its use as a functional monomer for polymer synthesis. The unique combination of functional groups in this compound allows for the creation of polymers with tailored properties, such as enhanced mechanical strength and biocompatibility. These polymers have potential applications in tissue engineering, drug delivery systems, and other biomedical devices.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbutanoic acid (CAS No. 2171357-02-9) is a versatile and highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and properties make it an essential tool for researchers working on the development of novel therapeutic agents and advanced materials. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.